1-(3-methylphenyl)-5-{[5-(1-piperidinyl)-2-furyl]methylene}-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione
1-(3-methylphenyl)-5-{[5-(1-piperidinyl)-2-furyl]methylene}-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0890357
InChI:
InChI=1S/C21H21N3O3S/c1-14-6-5-7-15(12-14)24-20(26)17(19(25)22-21(24)28)13-16-8-9-18(27-16)23-10-3-2-4-11-23/h5-9,12-13H,2-4,10-11H2,1H3,(H,22,25,28)/b17-13+
SMILES:
CC1=CC(=CC=C1)N2C(=O)C(=CC3=CC=C(O3)N4CCCCC4)C(=O)NC2=S
Molecular Formula:
C21H21N3O3S
Molecular Weight:
395.5 g/mol
1-(3-methylphenyl)-5-{[5-(1-piperidinyl)-2-furyl]methylene}-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione
CAS No.:
Cat. No.: VC0890357
Molecular Formula: C21H21N3O3S
Molecular Weight: 395.5 g/mol
* For research use only. Not for human or veterinary use.
![1-(3-methylphenyl)-5-{[5-(1-piperidinyl)-2-furyl]methylene}-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione -](/images/no_structure.jpg)
Specification
| Molecular Formula | C21H21N3O3S |
|---|---|
| Molecular Weight | 395.5 g/mol |
| IUPAC Name | (5E)-1-(3-methylphenyl)-5-[(5-piperidin-1-ylfuran-2-yl)methylidene]-2-sulfanylidene-1,3-diazinane-4,6-dione |
| Standard InChI | InChI=1S/C21H21N3O3S/c1-14-6-5-7-15(12-14)24-20(26)17(19(25)22-21(24)28)13-16-8-9-18(27-16)23-10-3-2-4-11-23/h5-9,12-13H,2-4,10-11H2,1H3,(H,22,25,28)/b17-13+ |
| Standard InChI Key | JTCJZNBWOCGBQK-GHRIWEEISA-N |
| Isomeric SMILES | CC1=CC(=CC=C1)N2C(=O)/C(=C/C3=CC=C(O3)N4CCCCC4)/C(=O)NC2=S |
| SMILES | CC1=CC(=CC=C1)N2C(=O)C(=CC3=CC=C(O3)N4CCCCC4)C(=O)NC2=S |
| Canonical SMILES | CC1=CC(=CC=C1)N2C(=O)C(=CC3=CC=C(O3)N4CCCCC4)C(=O)NC2=S |
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